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Compound of Interest

Compound Name: Benzyl 2,2,2-trichloroacetimidate

Cat. No.: B050173 Get Quote

Essential Safety and Handling Guide for Benzyl
2,2,2-trichloroacetimidate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and

disposal of Benzyl 2,2,2-trichloroacetimidate. Adherence to these procedures is essential for

ensuring laboratory safety and operational integrity.

Hazard Identification and Classification
Benzyl 2,2,2-trichloroacetimidate is a chemical that requires careful handling due to its

potential health hazards. It is classified as a substance that is harmful if swallowed, causes skin

and serious eye irritation, and may lead to respiratory irritation.[1][2][3]

Hazard Classification Category

Acute Toxicity, Oral Category 4[4][5]

Skin Corrosion/Irritation Category 2[2][4]

Serious Eye Damage/Eye Irritation Category 2 / 2A[2][4]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[2][3]
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Signal Word: Warning[2][5]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Benzyl 2,2,2-
trichloroacetimidate to minimize exposure and ensure personal safety.

Body Part Required PPE Standard/Specification

Eyes/Face

Safety goggles or chemical

safety glasses. A face shield

may be necessary for splash

hazards.

OSHA 29 CFR 1910.133 or

European Standard EN166[1]

[2]

Skin

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber).[6] A complete

protective suit is

recommended.

Inspect gloves prior to use.[4]

Body

Protective clothing to prevent

skin exposure. A chemical-

resistant apron is

recommended when mixing or

loading.[1][7]

Launder reusable clothing

separately.[8]

Respiratory

Use only in a well-ventilated

area. A respirator with an

appropriate filter (e.g., type

ABEK (EN14387)) should be

used if inhalation risk is high or

ventilation is inadequate.

Follow OSHA respirator

regulations in 29 CFR

1910.134.[1]

Operational and Handling Procedures
Proper handling and storage are crucial to maintaining the stability of Benzyl 2,2,2-
trichloroacetimidate and preventing hazardous situations.

Handling:
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Avoid breathing dust, vapor, mist, or gas.[1]

Prevent contact with eyes, skin, and clothing.[1]

Keep the container tightly closed when not in use.[1]

Use with adequate ventilation. A fume hood is recommended.

Do not allow contact with water, moist air, or steam.[1]

Wash hands and any exposed skin thoroughly after handling.[2]

Storage:

Store in a tightly closed container.[1]

Keep refrigerated at 2-8°C (36-46°F).[5][9]

Store under an inert atmosphere, such as argon.[1][2]

Protect from moisture.[1]

Store away from incompatible materials like strong oxidizing agents and strong acids.[2]

Emergency and First-Aid Measures
Immediate and appropriate first-aid is critical in the event of exposure.
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Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Remove contaminated clothing and shoes.

Flush skin with plenty of soap and water for at

least 15 minutes. Seek medical attention if

irritation occurs.[1][2]

Inhalation

Move the victim to fresh air immediately. If not

breathing, give artificial respiration. If breathing

is difficult, administer oxygen. Seek immediate

medical attention. Do not use mouth-to-mouth

resuscitation.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[1]

Spill and Disposal Plan
Proper containment and disposal of Benzyl 2,2,2-trichloroacetimidate are necessary to

prevent environmental contamination and ensure regulatory compliance.

Spill Response:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wear appropriate personal protective equipment (see PPE section).

Absorb the spill with an inert, non-combustible material such as sand, silica gel, or universal

binder.[2][9]
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Collect the absorbed material and place it in a suitable, closed container for disposal.[2][9]

Do not let the product enter drains.[9]

Waste Disposal:

Dispose of waste in accordance with all applicable federal, state, and local environmental

regulations.[1]

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste.[1]

Contact a licensed professional waste disposal service to dispose of this material.[4]

Operational Workflow for Handling Benzyl 2,2,2-
trichloroacetimidate
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Workflow for Safe Handling of Benzyl 2,2,2-trichloroacetimidate
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Caption: A flowchart outlining the safe handling of Benzyl 2,2,2-trichloroacetimidate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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